Cas no 1105194-51-1 ((Z)-N'-hydroxy-5-({3-(3-methyl-1,2-oxazol-5-yl)propylsulfanyl}methyl)thiophene-2-carboximidamide)

• Product Name: (Z)-N'-hydroxy-5-({3-(3-methyl-1,2-oxazol-5-yl)propylsulfanyl}methyl)thiophene-2-carboximidamide
• CAS No: 1105194-51-1
• MF: C₁₃H₁₇N₃O₂S₂
• MW: 311.422980070114
• CID: 6442002
• PubChem ID: 45496490
• Update Time: 2025-10-18

(Z)-N'-hydroxy-5-({3-(3-methyl-1,2-oxazol-5-yl)propylsulfanyl}methyl)thiophene-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N'-hydroxy-5-({3-(3-methyl-1,2-oxazol-5-yl)propylsulfanyl}methyl)thiophene-2-carboximidamide
• AKOS015957994
• DTXSID201126007
• N'-hydroxy-5-[3-(3-methyl-1,2-oxazol-5-yl)propylsulfanylmethyl]thiophene-2-carboximidamide
• (Z)-N'-hydroxy-5-(((3-(3-methylisoxazol-5-yl)propyl)thio)methyl)thiophene-2-carboximidamide
• 1105194-51-1
• 2-Thiophenecarboximidamide, N-hydroxy-5-[[[3-(3-methyl-5-isoxazolyl)propyl]thio]methyl]-
• N-Hydroxy-5-[[[3-(3-methyl-5-isoxazolyl)propyl]thio]methyl]-2-thiophenecarboximidamide
• F2147-0245

• Inchi： 1S/C13H17N3O2S2/c1-9-7-10(18-16-9)3-2-6-19-8-11-4-5-12(20-11)13(14)15-17/h4-5,7,17H,2-3,6,8H2,1H3,(H2,14,15)
• InChI Key： MAEGOZUKUYPEPV-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(/C(=N/O)/N)S1)CCCC1=CC(C)=NO1

Computed Properties

• Exact Mass: 311.07621914g/mol
• Monoisotopic Mass: 311.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 138Ų

Additional information on (Z)-N'-hydroxy-5-({3-(3-methyl-1,2-oxazol-5-yl)propylsulfanyl}methyl)thiophene-2-carboximidamide

Compound CAS No. 1105194-51-1: (Z)-N'-hydroxy-5-({3-(3-methyl-1,2-oxazol-5-yl)propylsulfanyl}methyl)thiophene-2-carboximidamide

The compound (Z)-N'-hydroxy-5-({3-(3-methyl-1,2-oxazol-5-yl)propylsulfanyl}methyl)thiophene-2-carboximidamide, identified by the CAS number 1105194-51-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidamides, which are known for their versatile reactivity and ability to form stable complexes with metal ions. The structure of this compound is characterized by a thiophene ring system, which is a five-membered aromatic heterocycle containing sulfur, and an oxazole moiety, a five-membered ring containing oxygen and nitrogen atoms. These structural features contribute to its unique electronic properties and reactivity.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediate compounds such as the thiophene derivative and the oxazole-containing propylsulfanyl group. The final product is obtained through a carefully controlled coupling reaction that ensures the correct stereochemistry at the imidamide position. Recent advancements in asymmetric synthesis have enabled the selective formation of the (Z)-isomer, which is crucial for its intended applications in drug design and materials science.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. The thiophene ring system is known to exhibit significant biological activity, particularly in anti-inflammatory and antitumor studies. Recent studies have demonstrated that this compound can act as a potent inhibitor of certain enzymes involved in inflammatory pathways, making it a potential candidate for the development of novel anti-inflammatory drugs. Additionally, its ability to form stable metal complexes has led to investigations into its use as a chelating agent in metalloenzyme inhibition and metal-based drug delivery systems.

In terms of physical properties, this compound exhibits a high degree of stability under physiological conditions, which is essential for its pharmacological applications. Its solubility in organic solvents and moderate solubility in water make it suitable for various experimental setups, including cell culture studies and in vivo testing. The compound's UV-vis absorption properties have also been studied extensively, revealing strong absorbance bands in the visible region, which could be exploited for applications in photodynamic therapy.

Recent breakthroughs in computational chemistry have allowed researchers to model the interactions of this compound with biological targets at an atomic level. Molecular docking studies have revealed that the oxazole moiety plays a critical role in binding to specific receptor sites, suggesting that this compound could be further optimized for enhanced affinity and selectivity. Furthermore, its sulfur-containing groups contribute to its ability to form hydrogen bonds and van der Waals interactions, which are essential for stabilizing protein-ligand complexes.

Another area of interest is the potential use of this compound in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and thermal stability. Preliminary results indicate that it can significantly improve the performance of organic semiconductors under high-temperature conditions.

In conclusion, the compound (Z)-N'-hydroxy-5-({3-(3-methyl-1,2-oxazol-5-yl)propylsulfanyl}methyl)thiophene-2-carboximidamide represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for future research and development efforts.